Cas no 650628-90-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-methoxyphenyl)-3-propyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-methoxyphenyl)-3-propyl-
• CAS No: 650628-90-3
• MF: C₁₄H₁₆N₄O
• MW: 256.303042411804
• CID: 408371
• PubChem ID: 69703298
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-methoxyphenyl)-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(3-methoxyphenyl)-3-propyl-
• 5-amino-1-(3-methoxyphenyl)-3-propylpyrazole-4-carbonitrile
• 650628-90-3
• DTXSID20741125
• 5-amino-1-(3-methoxyphenyl)-3-propyl-1h-pyrazole-4-carbonitrile
• SCHEMBL6205515

• Inchi： 1S/C14H16N4O/c1-3-5-13-12(9-15)14(16)18(17-13)10-6-4-7-11(8-10)19-2/h4,6-8H,3,5,16H2,1-2H3
• InChI Key： OVCDLDCZGDANJS-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)N1C(=C(C#N)C(CCC)=N1)N

Computed Properties

• Exact Mass: 256.13258
• Monoisotopic Mass: 256.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• PSA: 76.86